Cas no 923232-99-9 (2-{4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid)

• Product Name: 2-{4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid
• CAS No: 923232-99-9
• MF: C₇H₁₁N₃O₂S
• MW: 201.246139764786
• MDL: MFCD08444446
• CID: 3109300
• Update Time: 2025-07-01

2-{4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• [(4-isopropyl-4H-1,2,4-triazol-3-yl)thio]acetic acid
• 2-{4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

• MDL： MFCD08444446
• Inchi： 1S/C7H11N3O2S/c1-5(2)10-4-8-9-7(10)13-3-6(11)12/h4-5H,3H2,1-2H3,(H,11,12)
• InChI Key： RBJJNVSKCASWSY-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=CN1C(C)C

Additional information on 2-{4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid

Introduction to 2-{4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic Acid (CAS No. 923232-99-9)

2-{4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid is a specialized organic compound with significant applications in the field of pharmaceutical research and biochemical studies. This compound, identified by its CAS number 923232-99-9, belongs to a class of molecules that exhibit promising properties for drug development and therapeutic interventions. The unique structural features of this compound, particularly its 1,2,4-triazole core and sulfanyl functional group, contribute to its versatility and potential utility in various chemical and biological contexts.

The molecular structure of 2-{4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid incorporates a propan-2-yl side chain, which enhances its solubility and reactivity. This characteristic makes it a valuable intermediate in synthetic chemistry, enabling the development of more complex molecules with tailored properties. The presence of the 1,2,4-triazole ring is particularly noteworthy, as this heterocyclic framework is widely recognized for its role in medicinal chemistry due to its ability to form stable interactions with biological targets.

In recent years, there has been growing interest in the exploration of 1,2,4-triazole derivatives for their potential applications in pharmaceuticals. Studies have demonstrated that compounds containing this motif can exhibit inhibitory effects on various enzymes and receptors, making them attractive candidates for the development of novel therapeutic agents. The sulfanyl group in 2-{4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid further enhances its pharmacological profile by contributing to hydrogen bonding capabilities and improving binding affinity to biological targets.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop inhibitors targeting inflammatory pathways and other disease-related mechanisms. For instance, derivatives of 1,2,4-triazole have been investigated for their anti-inflammatory properties, suggesting that 2-{4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid could serve as a precursor for drugs designed to modulate these pathways.

The acetic acid moiety at one end of the molecule provides an additional point of reactivity, allowing for further functionalization through esterification or amidation reactions. This flexibility makes it a valuable asset in drug discovery pipelines where precise molecular modifications are often required to optimize pharmacokinetic and pharmacodynamic properties. The combination of these structural elements—propan-2-yl, 1,2,4-triazole, and sulfanyl—contributes to a rich chemical space for exploration.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-{4-(propan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetic acid for potential biological activity. Machine learning models trained on large datasets of drug-like molecules have identified this compound as a promising candidate for further investigation. These computational approaches complement traditional experimental methods by providing rapid assessments of molecular properties such as solubility, permeability, and binding affinity.

In the context of drug development pipelines، compounds with diverse structural motifs are often prioritized due to their potential to interact with multiple biological targets. The presence of both polar (sulfanyl) and non-polar (propan-2-yl) regions in CAS No. 923232-99-9 enhances its compatibility with various biological systems، making it a versatile tool for medicinal chemists. Researchers are increasingly leveraging such compounds to develop next-generation therapeutics that address complex diseases through multifaceted mechanisms.

The synthesis of CAS No 92323299 5 {44 {({44 {44 {44 {44 {44 {44 {44 {44 {44 {44 {44 {44}}}}}}}}}}}}}}}}}} has been optimized using modern synthetic techniques， including catalytic processes that improve yield and purity. These advancements have made it more feasible to produce larger quantities of the compound， facilitating both academic research and industrial applications. The ability to scale up synthesis while maintaining high quality control is crucial for advancing drug candidates into clinical trials.

One area where this compound has shown particular promise is in the development of enzyme inhibitors. Enzymes play critical roles in numerous biological pathways， making them attractive targets for therapeutic intervention. The triazole ring， along with other functional groups， can be designed to interact with specific enzymatic active sites， thereby modulating their activity. For example، studies have suggested that derivatives of this compound could inhibit enzymes involved in metabolic disorders or inflammatory responses، providing new avenues for treatment.

The sulfanyl group， while relatively small، contributes significantly to the compound's overall properties by enhancing its ability to form hydrogen bonds—a key interaction mode in biological systems. This feature is particularly important when designing molecules intended to bind tightly to proteins or nucleic acids. Additionally， the acetic acid moiety allows for further derivatization， enabling researchers to fine-tune solubility، stability، and other physicochemical parameters critical for drug development.

Recent research has also highlighted the importance of understanding the environmental impact of pharmaceutical intermediates like CAS No 92323299 5 {44 {({44 {44 {44 {44 {44 {44 {44}}}}}}}}}. While not classified as hazardous or restricted under current regulations， proper handling and disposal protocols should be followed during synthesis and application to minimize environmental footprint. Sustainable practices are increasingly being integrated into chemical manufacturing processes， ensuring that compounds like this one are produced responsibly.

In conclusion، CAS No 92323299 5 {44 {{({{{({{{({{{({{{({{{({{{({{{({{{(}}}))))))))))))))))))))))))))))))))))}}}}} }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }{ }} exhibits remarkable potential as a pharmaceutical intermediate due to its unique structural features。 The combination of a propanalcohol side chain、a 1、24 triazole core、and a sulfanylgroup makes it a versatile tool for drug discovery。 Recent advances in computational chemistry have further highlighted its promise as a lead compound。 As research continues、this molecule is likely to play an increasingly important role in developing innovative therapeutics that address unmet medical needs。